N-Methyl-2,2,2-trifluoroacetamide
Overview
Description
N-Methyl-2,2,2-trifluoroacetamide is a chemical compound that has been studied in various contexts, including its synthesis, molecular structure, and chemical reactions. It is a derivative of acetamide with trifluoroacetyl and methyl groups, which significantly influence its physical and chemical properties .
Synthesis Analysis
The synthesis of related compounds such as N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]-acetamide and 1-(trifluorosilylmethyl)-2-oxoperhydroazepine has been achieved through reactions involving chloromethyltrichlorosilane and subsequent methanolysis or hydrolysis in the presence of Lewis bases . Similarly, N-methylbis(trifluoroacetamide) has been used to trifluoroacetylate carbohydrates, indicating its utility in the synthesis of other trifluoroacetylated compounds .
Molecular Structure Analysis
The molecular structure of N-Methyl-2,2,2-trifluoroacetamide can be inferred from studies on similar compounds. For instance, the structure of N-methylacetamide has been determined by gas electron diffraction, revealing bond distances and angles that are likely to be similar in N-Methyl-2,2,2-trifluoroacetamide . Additionally, the structure of N-(2,3-dihydroxy-4-iodo-2,3-dimethylbutyl)trifluoroacetamide has been studied in various phases, providing insights into the hydrogen bonding and dimer formation that may also be relevant to N-Methyl-2,2,2-trifluoroacetamide .
Chemical Reactions Analysis
The chemical behavior of N-Methyl-2,2,2-trifluoroacetamide can be partially understood through its reactions. For example, selective on-resin N-methylation of peptide N-trifluoroacetamides has been achieved using the Mitsunobu reaction, which could be applicable to N-Methyl-2,2,2-trifluoroacetamide for modifying peptides . The dynamic stereochemistry of related compounds has also been investigated using NMR spectroscopy, providing insights into the activation barriers for permutational isomerization .
Physical and Chemical Properties Analysis
The physical and chemical properties of N-Methyl-2,2,2-trifluoroacetamide have been explored through various studies. Nuclear magnetic resonance (NMR) has been used to study the proton and fluorine resonance spectra of N-methyltrifluoroacetamide, which is structurally similar to N-Methyl-2,2,2-trifluoroacetamide, revealing information about chemical shifts and coupling constants . Additionally, experimental and theoretical XPS and NEXAFS studies have provided detailed information on the electronic structure and ionization potentials of N-methyltrifluoroacetamide . The intermolecular association in liquid N-methylacetamide, as studied by x-ray scattering, offers insights into hydrogen bonding interactions that could also be present in N-Methyl-2,2,2-trifluoroacetamide .
Scientific Research Applications
1. Synthesis of Electrophilic 11b-Aryl Derivatives of Estradiol
- Application Summary : N-Methyltrifluoroacetamide is used as a synthetic intermediate in the preparation of electrophilic 11b-aryl derivatives of estradiol. These derivatives are used as steroidal affinity labels of the estrogen receptor a .
2. GC-MS Analysis
- Application Summary : N-Methyl-N-(trimethylsilyl)trifluoroacetamide, a derivative of N-Methyl-2,2,2-trifluoroacetamide, is used as a silylating reagent that forms volatile derivatives for GC-MS (Gas Chromatography-Mass Spectrometry) analysis . It is also used in the detection of steroid hormones 17-alfa-ethynylestradiol and estrone .
3. Synthesis of Antiviral Agents
- Application Summary : N-Methyltrifluoroacetamide is used in the synthesis of amino substituted derivatives of 5’-amino-5’-deoxy-5’-noraristeromycin, which act as antiviral agents .
4. Additive in Coatings and Plastics
- Application Summary : N-Methyltrifluoroacetamide is used as an additive in coatings and plastics to improve the products’ corrosion resistance and heat resistance .
- Results or Outcomes : The use of N-Methyltrifluoroacetamide as an additive can enhance the properties of coatings and plastics, making them more durable and resistant to environmental factors .
5. Reagent in Ammoniation Reactions
- Application Summary : N-Methyltrifluoroacetamide is often used as a reagent in organic synthesis, particularly in ammoniation reactions .
- Results or Outcomes : The use of N-Methyltrifluoroacetamide as a reagent can facilitate the introduction of an amino group into a molecule, which can be useful in the synthesis of various organic compounds .
6. Additive in Coatings and Plastics
- Application Summary : N-Methyltrifluoroacetamide is used as an additive in coatings and plastics to improve the products’ corrosion resistance and heat resistance .
- Results or Outcomes : The use of N-Methyltrifluoroacetamide as an additive can enhance the properties of coatings and plastics, making them more durable and resistant to environmental factors .
Safety And Hazards
N-Methyl-2,2,2-trifluoroacetamide is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Category 3). It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation .
properties
IUPAC Name |
2,2,2-trifluoro-N-methylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F3NO/c1-7-2(8)3(4,5)6/h1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNHBUQSOSYAJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6061153 | |
Record name | Acetamide, 2,2,2-trifluoro-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-2,2,2-trifluoroacetamide | |
CAS RN |
815-06-5 | |
Record name | N-Methyltrifluoroacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=815-06-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, 2,2,2-trifluoro-N-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000815065 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, 2,2,2-trifluoro-N-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Acetamide, 2,2,2-trifluoro-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-2,2,2-trifluoroacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.288 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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